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Compound of Interest

Compound Name: Isovouacapenol C

Cat. No.: B592900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isovouacapenol C is a cassane-type furanoditerpenoid isolated from plants of the Caesalpinia

genus, notably Caesalpinia pulcherrima.[1] This class of compounds has garnered significant

interest within the research community due to a range of promising biological activities,

including anti-inflammatory, cytotoxic, and anti-metastatic properties.[2][3][4] Proper

preparation of Isovouacapenol C solutions is critical for obtaining accurate and reproducible

results in both in vitro and in vivo experimental settings. This document provides detailed

application notes and protocols for the solubilization, storage, and preparation of

Isovouacapenol C solutions for research purposes.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Isovouacapenol C is fundamental

to its appropriate handling and use in experiments.
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Property Value Reference

Molecular Formula C₂₇H₃₄O₅ [5]

Molecular Weight 438.56 g/mol [6]

CAS Number 455255-15-9 [5]

Appearance Powder [5]

Known Solvents
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[5]

Recommended Solvents and Solubility
For biological assays, particularly cell-based experiments, Dimethyl Sulfoxide (DMSO) is the

recommended solvent for preparing stock solutions of Isovouacapenol C and other cassane

diterpenoids.[7][8]

Solvent Concentration Notes Reference

DMSO ≥ 5 mg/mL

For preparation of

concentrated stock

solutions. The final

concentration of

DMSO in cell culture

media should be kept

low (typically ≤ 0.5%)

to avoid cytotoxicity.[8]

[7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Isovouacapenol C
Stock Solution in DMSO
This protocol outlines the steps to prepare a concentrated stock solution of Isovouacapenol C,

which can be stored for later use and diluted to working concentrations.

Materials:
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Isovouacapenol C powder (≥98% purity)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing: Accurately weigh a precise amount of Isovouacapenol C powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.39 mg of Isovouacapenol C
(Molecular Weight = 438.56 g/mol ).

Dissolving: Transfer the weighed powder into a sterile, amber microcentrifuge tube. Add the

appropriate volume of anhydrous DMSO. For the example above, add 1 mL of DMSO.

Solubilization: Vortex the solution until the Isovouacapenol C powder is completely

dissolved. Gentle warming in a water bath (up to 37°C) may be applied to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.

Storage: Store the 10 mM stock solution at -20°C or -80°C in small aliquots to avoid

repeated freeze-thaw cycles. Protect the solution from light.[7]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the stock solution to final working concentrations for use

in cell culture experiments. It is crucial to maintain a low final DMSO concentration in the

culture medium.

Materials:

10 mM Isovouacapenol C stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used
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Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Thawing: Thaw an aliquot of the 10 mM Isovouacapenol C stock solution at room

temperature.

Serial Dilution (Example for a 10 µM final concentration): a. Prepare an intermediate dilution

by adding 10 µL of the 10 mM stock solution to 990 µL of sterile cell culture medium. This

results in a 100 µM intermediate solution. b. Further dilute the 100 µM intermediate solution

by adding the required volume to the final cell culture volume. For instance, to achieve a final

concentration of 10 µM in a 2 mL well, add 200 µL of the 100 µM intermediate solution.

DMSO Control: Prepare a vehicle control by adding the same final concentration of DMSO to

the cell culture medium as is present in the Isovouacapenol C working solutions. For the

example above, the final DMSO concentration would be 0.1%.

Application: Add the prepared working solutions to the cell cultures and proceed with the

experiment.

Experimental Workflow for Solution Preparation
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Stock Solution Preparation

Working Solution Preparation

Weigh Isovouacapenol C Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot and Store at -20°C/-80°C

Thaw Stock Solution

Prepare Intermediate Dilution
in Culture Medium

Prepare Final Working Solution
in Culture Medium

Add to Cell Culture

Click to download full resolution via product page

Caption: Workflow for preparing Isovouacapenol C stock and working solutions.
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Biological Activity and Potential Signaling Pathways
Cassane diterpenoids isolated from Caesalpinia pulcherrima have demonstrated anti-

inflammatory activity with IC₅₀ values in the low micromolar range (6.04 ± 0.34 to 8.92 ± 0.65

µM).[2] Furthermore, extracts from this plant have been shown to induce apoptosis and inhibit

the NF-κB signaling pathway, suggesting potential mechanisms of action for its constituent

compounds like Isovouacapenol C.[1][9]

Potential Anti-Inflammatory Signaling Pathway Inhibition
Isovouacapenol C and related compounds may exert their anti-inflammatory effects by

inhibiting the NF-κB signaling pathway. This pathway is a key regulator of inflammation, and its

inhibition can lead to a reduction in the production of pro-inflammatory cytokines.
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Caption: Potential inhibition of the NF-κB pathway by Isovouacapenol C.
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Potential Induction of Apoptosis via the Intrinsic
Pathway
Extracts from Caesalpinia pulcherrima have been shown to induce mitochondrial-mediated

apoptosis.[9] This suggests that Isovouacapenol C may trigger the intrinsic apoptotic pathway,

leading to the activation of caspases and subsequent cell death.
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Caption: Potential induction of apoptosis by Isovouacapenol C.
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Stability and Storage Recommendations
Proper storage of Isovouacapenol C, both in its solid form and in solution, is essential to

maintain its stability and biological activity.

Form Storage Conditions Shelf Life Reference

Powder

Protected from air and

light, refrigerate or

freeze (2-8°C)

2 years [5]

DMSO Stock Solution

-20°C or -80°C,

protected from light, in

aliquots

At least 6 months

(based on general

stability of similar

compounds in DMSO)

[7]

Note: It is recommended to perform a stability study for long-term experiments by testing the

activity of the compound over time.

Conclusion
The protocols and information provided in this document offer a comprehensive guide for the

preparation and use of Isovouacapenol C solutions in a research setting. Adherence to these

guidelines will help ensure the integrity of the compound and the reliability of experimental

outcomes. As with any experimental compound, it is advisable to consult the latest literature for

any new findings regarding its properties and handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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